Cas no 1002326-03-5 (tinosinenside)

tinosinenside structure
Product name:tinosinenside
tinosinenside Chemical and Physical Properties
Names and Identifiers
-
- tinosinenside
- (-)-Tinosinenside
- (2R,6R,8R)-8-[2-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxypropan-2-yl]-1,5-dimethyltricyclo[4.4.0.02,7]dec-4-en-3-one
- 1002326-03-5
- (2R,6R,8R)-8-(2-((2S,3R,4S,5S,6R)-6-(((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)oxymethyl)-3,4,5-trihydroxyoxan-2-yl)oxypropan-2-yl)-1,5-dimethyltricyclo(4.4.0.02,7)dec-4-en-3-one
- CHEMBL398270
-
- Inchi: InChI=1S/C26H40O11/c1-11-7-13(28)17-15-12(5-6-25(17,4)16(11)15)24(2,3)37-22-20(31)19(30)18(29)14(36-22)8-34-23-21(32)26(33,9-27)10-35-23/h7,12,14-23,27,29-33H,5-6,8-10H2,1-4H3
- InChI Key: XFLVPLJMLLCEOX-UHFFFAOYSA-N
- SMILES: [H]OC1(C([H])(O[H])C([H])(OC1([H])[H])OC([H])([H])C2([H])OC([H])(OC(C3([H])C4([H])C5([H])C(=O)C([H])=C(C4([H])C5(C([H])([H])C3([H])[H])C([H])([H])[H])C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])(O[H])C([H])(O[H])C2([H])O[H])C([H])([H])O[H]
Computed Properties
- Exact Mass: 528.25706209Da
- Monoisotopic Mass: 528.25706209Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 37
- Rotatable Bond Count: 7
- Complexity: 937
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.218
- Topological Polar Surface Area: 175Ų
tinosinenside Related Literature
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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Fabrice Goubard,Frédéric Dumur RSC Adv., 2015,5, 3521-3551
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Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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